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Compound of Interest

Compound Name: CFTR activator 1

Cat. No.: B15572324

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro evaluation of "CFTR
activator 1," a potent and selective activator of the Cystic Fibrosis Transmembrane

Conductance Regulator (CFTR) chloride channel. This document offers guidance on

experimental design, data interpretation, and visualization of the underlying cellular

mechanisms.

Introduction
CFTR activator 1, also identified as compound 16d, is a small molecule designed to directly

activate the CFTR protein. The CFTR channel is a crucial component in maintaining ion and

fluid balance across epithelial surfaces. Dysfunctional CFTR is the underlying cause of cystic

fibrosis. CFTR activator 1 has been shown to potently and selectively activate the CFTR

chloride channel, making it a valuable tool for research and a potential therapeutic agent. Its

mechanism of action is largely independent of the cyclic AMP (cAMP) signaling pathway, which

is the canonical route for CFTR activation.

Data Presentation
The following table summarizes the quantitative data for CFTR activator 1 from various in vitro

assays.
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Parameter Cell Line Assay Type Value Conditions Reference

EC50

FRT cells

expressing

human CFTR

Apical

Membrane

Current

342 nM

In the

presence of

50 nM

Forskolin

[1]

EC50 Not specified Not specified 23 nM Not specified

Activation

CHO-K1 cells

expressing

human CFTR

Whole-cell

patch clamp

Strong

activation

30 µM of

CFTR

activator 1

[1]

Inhibition

FRT cells

expressing

human CFTR

Apical

Membrane

Current

Complete

inhibition

10 µM

CFTRinh-172
[1]

Inhibition

CHO-K1 cells

expressing

human CFTR

Whole-cell

patch clamp

Complete

inhibition

20 µM

CFTRinh-172
[1]

Signaling Pathway
CFTR activator 1 primarily functions through a cAMP-independent pathway to open the CFTR

chloride channel. While the canonical pathway involves activation of adenylyl cyclase,

production of cAMP, and subsequent activation of Protein Kinase A (PKA) to phosphorylate the

CFTR channel, CFTR activator 1 appears to bypass this requirement. This direct or near-

direct interaction leads to a conformational change in the CFTR protein, resulting in channel

gating and chloride ion efflux.
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Extracellular Cell Membrane
Intracellular

CFTR Activator 1 CFTR Channel

Direct Activation
(cAMP-independent)

Cl- Chloride Efflux
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Start

Culture FRT cells expressing
CFTR and YFP-H148Q/I152L

in 96-well plates

Wash cells with PBS

Incubate with CFTR activator 1
(e.g., 0-10 µM) +/- 50 nM Forskolin

Place plate in fluorescence plate reader

Add iodide-containing solution

Measure YFP fluorescence over time

Analyze rate of fluorescence quenching

End

 

Start

Culture FRT cells on permeable supports
(e.g., Snapwell inserts) until polarized

Mount the permeable support
in the Ussing chamber

Equilibrate with Ringer's solution at 37°C

Record baseline Isc

Add Amiloride (apical) to block ENaC

Add CFTR activator 1 (apical and/or basolateral)

Add CFTRinh-172 (apical) to confirm specificity

Continuously record Isc changes

Analyze the change in Isc (ΔIsc)

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15572324/docs?utm_src=pdf-body-img#in-vitro-assay-guide-for-cftr-activator-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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